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2-Methoxyestradiol structure and properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methoxyestradiol

CAS No.: 362-07-2

Cat. No.: S548450

Chemical and Pharmacological Profile

The table below summarizes the core structural and pharmacological properties of 2ME2:

Property Description

Systematic Name (8R,9S,13S,14S,17S)-2-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-
decahydrocyclopenta[a]phenanthrene-3,17-diol [1]

Molecular Formula C19H260s3 [1]

Molecular Weight 302.414 g-mol~1[1]

CAS Number 362-07-2 [1] [2]

Trade Name Panzem [1] [3]

Modality Small Molecule [3]
Solubility Poor aqueous solubility [4]

Estrogen Receptor Very low affinity (~2000-fold lower than estradiol) [1]
(ER) Binding

GPER Binding High-affinity agonist (Kd ~10 nM) [1]
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Mechanisms of Action and Molecular Targets

2ME2 exerts its effects through several key mechanisms, which are summarized in the following diagram

and detailed in the table below:

Key pathways and effects of 2-Methoxyestradiol.

Target/Pathway

Observed Effect

Functional Outcome

HIF-1a

Microtubules

Apoptosis
Pathways

PKC3d |/ p38 MAPK
Signaling

Reactive Oxygen
Species (ROS)

Inhibition of transcriptional activity [5] [2]

Binds to colchicine site, disrupts polymerization [4]

[2]
Upregulates Death Receptor 5 (DR5); induces

caspase-3 cleavage; promotes pro-apoptotic
histone modifications (yH2Ax, phH3ser10) [8] [2]

Catalytic activation of PKCJ, leading to p38 MAPK
phosphorylation [8]

Generation of nitro-oxidative stress [9]

Key Experimental Protocols

Reduces angiogenesis
(VEGF) & induces
ferroptosis [5] [6]

Cell cycle arrest (G2/M
phase) & apoptosis [7] [4]

Caspase-dependent
apoptosis [8]

Key mediator of pro-
apoptotic effects in
cancer cells [8]

DNA damage and
apoptosis [9]

To evaluate the activity of 2ME2 in a research setting, several standard experimental approaches are used.

Cell Proliferation and Viability Assays

These assays measure the compound's ability to inhibit cell growth or induce cell death.

e Common Methods: Cell Counting Kit-8 (CCK-8) assay [5] and MTS assay [7].
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e Typical Procedure:

Seed cells (e.g., 5,000-10,000 cells/well) in a 96-well plate.

After 24 hours, treat with a concentration gradient of 2ME2 (e.g., 1-20 yM) for 24-72 hours.
Add the reagent (e.g., CCK-8, MTS) and incubate for 1-4 hours.

Measure the absorbance at 450 nm (CCK-8) or 490 nm (MTS) using a microplate reader.
Calculate cell viability as a percentage relative to the solvent-treated control group [5] [7].

[¢]

[¢]

[e]

o

o

Flow Cytometry for Apoptosis and Cell Cycle

This technique quantifies the proportion of cells undergoing apoptosis or arrested in a specific phase of the

cell cycle.

e Apoptosis Detection with Annexin V/PI:
o Harvest treated cells (e.g., after 24 hours of 2ME2 exposure) by trypsinization.
o Wash cells with ice-cold PBS.
o Resuspend cells in a binding buffer and stain with Annexin V and Propidium lodide (PI) for 15
minutes at room temperature in the dark.
o Analyze stained cells using a flow cytometer. Early apoptotic cells are Annexin V positive/PI
negative, while late apoptotic/dead cells are positive for both [9] [7].
e Cell Cycle Analysis:
o Fix treated cells in 70% ethanol.
o Treat cells with RNase and stain DNA with PI.
o Analyze DNA content via flow cytometry. An increase in the sub-G1 population indicates
apoptosis, while a peak in G2/M indicates cell cycle arrest [7] [4].

Western Blot Analysis

This method detects changes in protein expression and phosphorylation status in response to 2ME2

treatment.

e Procedure:
o Lyse cells after treatment to extract total protein.
o Separate proteins (e.g., 30-60 ug per lane) by SDS-PAGE gel electrophoresis.
o Transfer proteins from the gel to a nitrocellulose or PVDF membrane.
o Block the membrane with 5% bovine serum albumin (BSA) for 1 hour.
o Incubate with primary antibodies (e.g., against HIF-1a, cleaved caspase-3, yH2Ax, PKCJ)
overnight at 4°C.
o Incubate with fluorescent or HRP-conjugated secondary antibodies for 1 hour.
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o Visualize and quantify protein bands using an appropriate imaging system [5] [7] [8].

Clinical Development and Challenges

Despite promising pre-clinical results, the development of 2ME2 as a drug has faced significant hurdles.

Aspect Status and Details
Clinical Status Clinical development suspended/discontinued as of 2015 [1].
Major Hurdles Poor oral bioavailability and rapid hepatic metabolism [1] [4].

Trials Conducted Phase | and Il trials for various cancers (e.g., breast cancer, ovarian cancer,
multiple myeloma) [1] [3].

Derivative Synthesis of analogs (e.g., 2-[(dimethylamino)methyl]-oestradiol, STX-140) to
Development improve solubility, potency, and metabolic stability [1] [4].

Potential as a Biomarker

Research has explored whether endogenous 2ME2 levels could serve as a diagnostic or prognostic

biomarker:

¢ Neurodegenerative Disease: Plasma levels of methoxyestrogens and H202 were significantly
increased in Parkinson's Disease (PD) patients compared to healthy controls, suggesting a potential
role as a combined biomarker [9].

e Cancer: A study on malignant melanoma found that serum 2MEZ2 levels were not significantly
different from healthy controls and did not correlate with disease stage, indicating it is not a suitable
prognostic factor for this cancer [10].

2ME?2 remains an important molecule in chemical biology for pathway analysis. Its main value for drug
development professionals may lie as a proof-of-concept compound, with current research focused on

creating more pharmacokinetically favorable derivatives [1] [4].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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